Cas no 7463-76-5 ( )

• Product Name: &nbsp
• CAS No: 7463-76-5
• MF: C₁₄H₉N₃O₄
• MW: 283.238962888718
• CID: 979586
• PubChem ID: 4323573
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2-nitro-10-nitrosophenanthren-9-yl)hydroxylamine
• 1-Pentene, 2-nitro-
• 2,3,4,5,6,2',3',4',5'-nonadeuterio-6'-nitro-biphenyl
• 2-nitro-1-pentene
• 2-nitro-pent-1-ene
• 2-Nitropenten
• 2-Nitro-perdeuteriobiphenyl
• 2-Nitro-phenanthren-9,10-dion-(Z,Z)-dioxim
• 2-Nitro-phenanthren-9,10-dion-dioxim
• 2-nitro-phenanthrene-9,10-dione dioxime
• 2-nitro-phenanthrene-9,10-dione-(Z,Z)-dioxime
• AGN-PC-00HC03
• CTK0I5471
• 7463-77-6
• NSC404732
• NSC-404730
• 7463-76-5
• NSC404730
• NSC-404731
• NSC-404732
• NSC404731
•  

• Inchi： 1S/C14H9N3O4/c18-15-13-11-4-2-1-3-9(11)10-6-5-8(17(20)21)7-12(10)14(13)16-19/h1-7,15,18H
• InChI Key： SPBQCKPVFAXRSV-UHFFFAOYSA-N
• SMILES： ONC1C(=C2C=C(C=CC2=C2C=CC=CC2=1)[N+](=O)[O-])N=O

Computed Properties

• Exact Mass: 283.05937
• Monoisotopic Mass: 283.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 104.83
• LogP: 3.15520